Cas no 2138358-13-9 (Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-methyl-2-propen-1-yl)-)

• Product Name: Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-methyl-2-propen-1-yl)-
• CAS No: 2138358-13-9
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 5289098
• Update Time: 2025-10-29

Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-methyl-2-propen-1-yl)-

• Inchi： 1S/C10H17ClO/c1-8(2)6-10(7-11)4-5-12-9(10)3/h9H,1,4-7H2,2-3H3
• InChI Key： MJGZTNNKSPOBGK-UHFFFAOYSA-N
• SMILES： O1CCC(CCl)(CC(C)=C)C1C

Additional information on Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-methyl-2-propen-1-yl)-

Comprehensive Analysis of Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-methyl-2-propen-1-yl)- (CAS No. 2138358-13-9): Properties, Applications, and Industry Trends

Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-methyl-2-propen-1-yl)- (CAS No. 2138358-13-9) is a specialized organic compound with a unique molecular structure, combining furan and chloromethyl functional groups. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its synthetic pathways, reactivity, and compatibility with other chemicals, making it a subject of interest in green chemistry and sustainable synthesis.

The molecular formula of Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-methyl-2-propen-1-yl)- reflects its complex yet versatile nature. Its structure includes a tetrahydrofuran ring, a chloromethyl substituent, and an allyl group, which contribute to its reactivity and functional diversity. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and polymers. Recent studies have highlighted its role in catalysis and click chemistry, aligning with the growing demand for efficient and eco-friendly chemical processes.

One of the key trends driving interest in CAS No. 2138358-13-9 is the shift toward precision chemistry and custom synthesis. As industries seek tailored solutions for specific applications, compounds like this furan derivative offer modularity and adaptability. For instance, its chloromethyl group can undergo nucleophilic substitution, enabling the attachment of various functional groups. This property is particularly relevant in drug discovery, where researchers are constantly searching for novel scaffolds to improve efficacy and reduce side effects.

Another area of exploration is the compound's potential in material science. The furan ring, known for its aromaticity and stability, can enhance the thermal and mechanical properties of polymers. When combined with the reactivity of the chloromethyl group, Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-methyl-2-propen-1-yl)- becomes a promising candidate for designing high-performance materials. Recent advancements in nanotechnology and smart materials have further amplified its relevance, as scientists investigate its use in coatings, adhesives, and composites.

From an environmental perspective, the synthesis and application of CAS No. 2138358-13-9 are being evaluated through the lens of green chemistry principles. Researchers are optimizing reaction conditions to minimize waste and energy consumption, addressing concerns about carbon footprint and resource efficiency. This aligns with global initiatives to promote sustainable industrial practices, making the compound a focal point in discussions about eco-friendly alternatives to traditional chemicals.

In conclusion, Furan, 3-(chloromethyl)tetrahydro-2-methyl-3-(2-methyl-2-propen-1-yl)- (CAS No. 2138358-13-9) represents a fascinating intersection of chemistry, innovation, and sustainability. Its multifaceted properties and applications position it as a valuable asset in pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of specialty chemicals and industrial innovation.